Cas no 88-61-9 (2,4-Xylenesulfonic Acid)

2,4-Xylenesulfonic Acid structure

Product Name:2,4-Xylenesulfonic Acid

CAS No:88-61-9

Molecular Formula:C₈H₁₀O₃S

Molecular Weight:186.228201389313

MDL:MFCD00007483

CID:34472

PubChem ID:87567320

2,4-Xylenesulfonic Acid Properties

Names and Identifiers

- 2,4-Dimethylbenzenesulfonic acid
- Xylenesulfonic acid
- m-Xylene-4-sulfonic Acid Hydrate
- M-XYLENE-4-SULFONIC ACID
- 2,4-Dimethyl-1-benzolsulfonsaeure
- 2,4-Dimethylbenzenes
- 2,4-dimethyl-benzenesulfonic acid
- 2,4-dimethyl-benzenesulfonicaci
- 2,4-Dimethyl-benzolsulfonsaeure
- 2,4-XYLENESULPHONICACID
- methyl p-toluenesulfonic acid
- methyltosylate
- m-xylene-4-sulphonic acid
- m-xylenesulfonicacid
- 2,4-Dimethylbenzenesulfonic Acid Hydrate
- 2,4-Xylenesulfonic acid
- m-Xylenesulfonic acid
- Benzenesulfonic acid, 2,4-dimethyl-
- NMK3P488V0
- CHZLVSBMXZSPNN-UHFFFAOYSA-N
- 2,4-Dimethylbenzenesulfonic acid monohydrate
- FCH831832
- 2,4-dimethylbenzene-1-su
- 2,4-dimethylbenzene-1-sulfonic acid
- AM101463
- FT-0655976
- 88-61-9
- W-100398
- InChI=1/C8H10O3S/c1-6-3-4-8(7(2)5-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11
- ETHYL2-[(1-FORMYL-2-NAPHTHYL)OXY]ACETATE
- AKOS006229887
- UNII-NMK3P488V0
- SCHEMBL26645
- MFCD00007483
- 4-11-00-00500 (Beilstein Handbook Reference)
- SXA-60
- D0680
- F71235
- EINECS 201-843-9
- FT-0629042
- LS-162615
- CHEMBL3305957
- DTXSID1047023
- Q27284956
- 2,4-DimethylbenzenesulfonicAcid
- BRN 1949917
- 2,4-Dimethylbenzenesulfonic acid (ACI)
- 2,4-Xylenesulfonic acid (7CI, 8CI)
- SXA 60
- LS-13429
- NS00013365
- M-Xylene-4-sulfonic Acid Hydrate
- +Expand
- MDL： MFCD00007483
- InChIKey： CHZLVSBMXZSPNN-UHFFFAOYSA-N
- Inchi： 1S/C8H10O3S/c1-6-3-4-8(7(2)5-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
- SMILES： O=S(C1C(C)=CC(C)=CC=1)(O)=O
- BRN： 1949917

Computed Properties

Exact Mass: 186.03500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 186.03506535g/mol
Heavy Atom Count: 12
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Surface Charge: 0
Topological Polar Surface Area: 62.8

Experimental Properties

LogP: 2.63090
PSA: 62.75000
Refractive Index: 1.5250 (estimate)
Water Partition Coefficient: almost transparency
Boiling Point: 290.72°C (rough estimate)
Melting Point: 58.0 to 64.0 deg-C
Color/Form: Flake or prismatic crystals, containing two molecules of crystalline water (water)
Solubility: Not determined
Density: 1.3286 (rough estimate)

2,4-Xylenesulfonic Acid Security Information

Symbol: GHS07
RTECS：ZE5075000
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Signal Word：Warning
HazardClass：8

2,4-Xylenesulfonic Acid Customs Data

HS CODE：2904100000
Customs Data：

China Customs Code:
2904100000

Overview:

2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,4-Xylenesulfonic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004AMM-100g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98% (HPLC)(contains ≤10%H2O)	100g	$8.00	2024-04-20
A2B Chem LLC	AB99598-100g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98% (HPLC)(contains ≤10%H2O)	100g	$8.00	2024-04-19
Aaron	AR004AUY-25g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98%	25g	$5.00
abcr	AB135421-100 g	m-Xylene-4-sulfonic acid; .	88-61-9		100 g	€77.40	2023-07-20
Ambeed	A1165015-25g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98% (HPLC)(contains ≤10%H2O)	25g	$6.0	2024-05-30
eNovation Chemicals LLC	D758511-500g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98%	500g	$170	2022-05-25
Key Organics Ltd	AS-12218-1MG	2,4-Xylenesulfonic acid hydrate	88-61-9	>98%	1mg	£37.00	2023-09-08
TRC	X749510-1g	2,4-Xylenesulfonic Acid	88-61-9		1g	$ 69.00	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158774-100g	2,4-Xylenesulfonic Acid	88-61-9	95%	100g	¥132.90	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1531637-25g	2,4-Dimethylbenzenesulfonic acid	88-61-9	98%	25g	￥37.00	2024-04-27

2,4-Xylenesulfonic Acid Synthesis

Synthetic Circuit 1

81292-90-2

88-61-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid

Reference

Sulfosilylation of aromatic hydrocarbons with trimethylsilyl chlorosulfonate

Hofmann, Karin; Simchen, Gerhard, Liebigs Annalen der Chemie, 1982, (2), 282-97

Synthetic Circuit 2

108-38-3

88-61-9

Reaction Conditions

1.1 Reagents: Sodium bisulfite Catalysts: Dipyridinium dichromate ; 3.0 min, 2 bar, 100 °C

Reference

Cornforth and Corey-Suggs reagents as efficient catalysts for sulfonation of aromatic and heteroaromatic compounds using NaHSO3 under solvent free and microwave conditions

Fatima, Touheeth; Duguta, Govardhan; Purugula, Venkanna; Yelike, Hemanth Sriram; Kamatala, Chinna Rajanna, Phosphorus, 2020, 195(12), 1001-1006

Synthetic Circuit 3

902658-81-5

88-61-9

Reaction Conditions

1.1 Solvents: Trifluoroacetic acid , Water ; 24 h, rt → 100 °C

Reference

Divergent C-H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery

Dai, Hui-Xiong; Stepan, Antonia F.; Plummer, Mark S.; Zhang, Yang-Hui; Yu, Jin-Quan, Journal of the American Chemical Society, 2011, 133(18), 7222-7228

Synthetic Circuit 4

108-38-3

88-61-9

Reaction Conditions

1.1 Reagents: Sulfuric acid (silica supported) ; 30 min, 80 °C

Reference

A novel method for sulfonation of aromatic rings with silica sulfuric acid

Hajipour, Abdol R.; Mirjalili, Bi Bi F.; Zarei, Amin; Khazdooz, Leila; Ruoho, A. E., Tetrahedron Letters, 2004, 45(35), 6607-6609

Synthetic Circuit 5

108-38-3

88-61-9

Reaction Conditions

1.1 Reagents: 1H-Imidazolium, 1,3-disulfo-, chloride (1:1) Solvents: Water ; 3 min, 50 °C

Reference

Regioselective Sulfonation of Aromatic Compounds over 1,3-Disulfonic Acid Imidazolium Chloride under Aqueous Media

Moosavi-Zare, Ahmad Reza; Zolfigol, Mohammad Ali; Noroozizadeh, Ehsan, Synlett, 2016, 27(11), 1682-1684

Synthetic Circuit 6

108-38-3

88-61-9

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 45 min, 25 - 39 °C

Reference

Ultrasound assisted regioselective sulfonation of aromatic compounds with sulfuric acid

Qureshi, Ziyauddin S.; Deshmukh, Krishna M.; Jagtap, Sachin R.; Nandurkar, Nitin S.; Bhanage, Bhalchandra M., Ultrasonics Sonochemistry, 2008, 16(3), 308-311

Synthetic Circuit 7

31033-06-4

88-61-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium borohydride

Reference

Studies of reactions of amines with sulfur trioxide. VI. Thermal reactions of anilinium, dimethylanilinium, and trimethylanilinium salts of butylamidosulfuric acid

Kanetani, Fujio; Yamaguchi, Hachiro, Bulletin of the Chemical Society of Japan, 1981, 54(10), 3048-58

Synthetic Circuit 8

265662-35-9

88-61-9

47318-40-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol

Reference

Reactions of triarylbismuth bis(arenesulfonates)

Sharutin, V. V.; Sharutina, O. K.; Egorova, I. V.; Ettenko, E. N., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 9

108-38-3

88-61-9

5184-75-8

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Sodium bisulfate ; 3 h, rt

Reference

Mechanochemical sulfonation of aromatic compounds using NaHSO4·H2O/P2O5

Zuo, Lu-Lu; Qin, Shuai; Zhang, Pu ; Qin, Yu-Jun; Guo, Zhi-Xin, Journal of Chemical Research, 2021, 45(11-12), 942-949

2,4-Xylenesulfonic Acid Raw materials

2,4-Xylenesulfonic Acid Preparation Products

2,4-Xylenesulfonic Acid Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:88-61-9)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:88-61-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:88-61-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:88-61-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2,4-Xylenesulfonic Acid Related Literature

1. Rh-catalyzed sulfonic acid group directed ortho C–H olefination of arenes

Yi Dong,Gang Liu Chem. Commun. 2013 49 8066
2. Organic chemistry

A. Cousen J. Chem. Soc. Abstr. 1924 126 i821
3. CCCXLI.—Extraction of the isomeric xylenes from crude xylol

T. S. Patterson,Andrew McMillan,Robert Somerville J. Chem. Soc. Trans. 1924 125 2488
4. Aromatic sulphonation. Part 92. Sulphonation of the three methylphenols and the six dimethylphenols in concentrated aqueous sulphuric acid; and the lsomerization of some of the resulting sulphonic acids and of m-xylene-2-and o-xylene-3-sulphonic acid

Hans J. A. Lambrechts,Zwaan R. H. Schaasberg-Nienhuis,Hans Cerfontain J. Chem. Soc. Perkin Trans. 2 1985 669
5. Aromatic isomerization reactions. Part III. Kinetics of the isomerization of the sulphonic acids of o- and m-xylene in aqueous sulphuric acid

A. Koeberg-Telder,A. J. Prinsen,H. Cerfontain J. Chem. Soc. B 1969 1004
6. Organic chemistry

J. Chem. Soc. Abstr. 1925 128 i109
7. 355. Preparation of the simpler α-alkylamino-acids. Part II

Wesley Cocker J. Chem. Soc. 1937 1695
8. Organic chemistry

J. Chem. Soc. Abstr. 1924 126 i1
9. Rh(iii)-Catalyzed synthesis of sultones through C–H activation directed by a sulfonic acid group

Zisong Qi,Mei Wang,Xingwei Li Chem. Commun. 2014 50 9776
10. Organic chemistry

J. Chem. Soc. Abstr. 1921 120 i489

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Cas no 88-61-9 (2,4-Xylenesulfonic Acid)

2,4-Xylenesulfonic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Xylenesulfonic Acid Security Information

2,4-Xylenesulfonic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Xylenesulfonic Acid Price

2,4-Xylenesulfonic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

2,4-Xylenesulfonic Acid Raw materials

2,4-Xylenesulfonic Acid Preparation Products

2,4-Xylenesulfonic Acid Suppliers

2,4-Xylenesulfonic Acid Related Literature

Related Categories

88-61-9 (2,4-Xylenesulfonic Acid) Related Products